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Compound of Interest

Compound Name: USL311

CAS No.: 1373268-67-7

Cat. No.: B611602

Get Quote

For researchers, scientists, and drug development professionals working with the potent and

selective CXCR4 antagonist USL311, ensuring a thorough understanding of safety protocols is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE) for USL311
The following table summarizes the recommended personal protective equipment for handling

USL311, based on available safety data sheets. Adherence to these recommendations is

critical to minimize exposure and ensure personal safety.
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles
Tightly fitting with

side-shields

Protects against

splashes and airborne

particles that can

cause serious eye

irritation.

Hand Protection Gloves
Chemical

impermeable

Prevents skin contact

which can cause

irritation. The exact

glove material should

be selected based on

the solvent used and

breakthrough time

data from the

manufacturer.

Body Protection Protective Clothing
Lab coat or chemical-

resistant suit

Provides a barrier

against accidental

spills and

contamination of

personal clothing.

Respiratory Protection Respirator

Use in poorly

ventilated areas or

when dust/aerosols

may be generated

Protects against

respiratory tract

irritation. A full-face

particle respirator is

recommended if

engineering controls

are inadequate.

Standard Operating Procedure for Handling USL311
This procedure outlines the step-by-step process for the safe handling of USL311 from receipt

to disposal.

1. Pre-Handling Preparations:
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Consult the Safety Data Sheet (SDS): Before any work begins, all personnel must review the

most current SDS for USL311.

Designated Work Area: All handling of USL311 powder should be conducted in a designated

area, such as a chemical fume hood, to minimize inhalation exposure.

Assemble PPE: Ensure all required PPE is available and in good condition.

2. Handling the Compound:

Weighing: When weighing the solid compound, do so within a fume hood or a ventilated

balance enclosure.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing. Ensure adequate ventilation.

Avoid Contact: Take care to avoid direct contact with the skin, eyes, and clothing.

Transportation: When moving the compound or its solutions, use secondary containment.

3. Post-Handling Procedures:

Decontamination: Clean the work area and any equipment used with an appropriate solvent

and cleaning agent.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

4. Disposal Plan:

Waste Collection: All disposable materials that have come into contact with USL311,

including gloves, wipes, and pipette tips, should be collected in a designated, sealed waste

container.

Waste Disposal: Dispose of USL311 waste in accordance with all local, state, and federal

regulations for chemical waste. Do not dispose of it down the drain.

Experimental Workflow for Safe USL311 Handling
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The following diagram illustrates the key stages of a safe experimental workflow involving

USL311.
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Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe handling of USL311 in a

laboratory setting.

To cite this document: BenchChem. [Navigating the Safe Handling of USL311: A
Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611602/docs#navigating-the-safe-handling-of-
usl311-a-comprehensive-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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